1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride
Description
“1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 2503203-95-8 . It has a molecular weight of 179.69 and its IUPAC name is (4,4-dimethyltetrahydro-2H-pyran-2-yl)methanamine hydrochloride .
Molecular Structure Analysis
The InChI code for “1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride” is1S/C8H17NO.ClH/c1-8(2)3-4-10-7(5-8)6-9;/h7H,3-6,9H2,1-2H3;1H . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound is a powder at room temperature . The compound is stable at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride involves the reaction of 4,4-dimethyloxan-2-amine with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "4,4-dimethyloxan-2-amine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: React 4,4-dimethyloxan-2-amine with formaldehyde in the presence of a catalyst to form 1-(4,4-dimethyloxan-2-yl)methanamine.", "Step 2: Reduce the intermediate product from step 1 with sodium borohydride to form 1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride.", "Step 3: React the product from step 2 with hydrochloric acid to obtain the final product, 1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride." ] } | |
CAS RN |
2503203-95-8 |
Product Name |
1-(4,4-dimethyloxan-2-yl)methanamine hydrochloride |
Molecular Formula |
C8H18ClNO |
Molecular Weight |
179.7 |
Purity |
95 |
Origin of Product |
United States |
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